2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide
• InChI: InChI=1S/C20H15N3O5S2/c1-23(14-5-3-2-4-6-14)30(24,25)17-9-10-29-18(17)20-21-19(22-28-20)13-7-8-15-16(11-13)27-12-26-15/h2-11H,12H2,1H3
• InChI Key: NPVDRGBGSRUZBL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H15N3O5S2
• Molecular Weight: 441.5 g/mol
• CAS No.: 1040678-00-9

Description

2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide is a useful research compound. Its molecular formula is C20H15N3O5S2 and its molecular weight is 441.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 441.04531293 g/mol and the complexity rating of the compound is 699. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

The primary target of this compound is Glycogen synthase kinase-3 beta (GSK-3β) . GSK-3β is a serine/threonine protein kinase that plays a key role in numerous cellular processes, including cell signaling, growth metabolism, and apoptosis.

Mode of Action

The compound interacts with its target, GSK-3β, by binding to the active site of the enzyme. This interaction inhibits the kinase activity of GSK-3β, leading to changes in the phosphorylation state of its downstream targets

Biochemical Pathways

The inhibition of GSK-3β affects multiple biochemical pathways. GSK-3β is involved in the Wnt signaling pathway, insulin signaling, and the regulation of glycogen synthesis. By inhibiting GSK-3β, the compound can potentially influence these pathways and their downstream effects .

Result of Action

The molecular and cellular effects of the compound’s action are largely dependent on the specific cellular context and the status of the biochemical pathways influenced by GSK-3β. Given the role of GSK-3β in cell growth and apoptosis, the compound could potentially have effects on cell proliferation and survival .